3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanenitrile

Description

3-(1-Methyl-1H-pyrrol-2-yl)-3-oxopropanenitrile is an organic compound with the molecular formula $C_8H_8N_2O$ . It is also known by several other names, including 3-(1-methylpyrrol-2-yl)-3-oxopropanenitrile and 2-Cyanoacetyl-N-methylpyrrole . The compound has a CAS number of 77640-03-0 .

This chemical is identified by its IUPAC name as 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanenitrile . Various synonyms are used to refer to it, such as 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropionitrile and 1-methyl-beta-oxo-2-pyrrolepropionitrile . The compound has a melting point of 110 °C . It should be handled with care as it can cause skin irritation, serious eye irritation, and respiratory tract irritation .

While specific details on similar chemical compounds are not available within the provided search results, it is worth noting the importance of consulting comprehensive chemical databases and literature for identifying compounds with similar structures or properties.

• CAS No.: 77640-03-0
• Product Name: 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanenitrile
• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 3-(1-methylpyrrol-2-yl)-3-oxopropanenitrile
• Standard InChI: InChI=1S/C8H8N2O/c1-10-6-2-3-7(10)8(11)4-5-9/h2-3,6H,4H2,1H3
• Standard InChIKey: LJGLZWHJQFTJSS-UHFFFAOYSA-N
• SMILES: CN1C=CC=C1C(=O)CC#N
• Canonical SMILES: CN1C=CC=C1C(=O)CC#N
• Synonyms: 1-Methyl-β-oxo-1H-pyrrole-2-propanenitrile; 3-(1-Methyl-1H-pyrrol-2-yl)-3-oxopropionitrile
• PubChem Compound: 2777170
• Last Modified: Sep 14 2023